2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol

• IUPAC Name: 2-chloro-5-(5-fluoro-2-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10ClFO2/c1-17-13-5-3-9(15)7-10(13)8-2-4-11(14)12(16)6-8/h2-7,16H,1H3
• InChI Key: LKXFXGAKZDLCGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C13H10ClFO2
• DSSTOX Substance ID: DTXSID00685992
• Molecular Weight: 252.67 g/mol
• CAS No.: 1262002-26-5

Description

2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol is an organic compound that features a chlorinated phenol structure with additional fluorine and methoxy substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of 2-chloro-5-bromophenol with 5-fluoro-2-methoxyphenylboronic acid in the presence of a palladium catalyst and a base . The reaction is carried out under mild conditions, making it suitable for various functional groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is crucial and can be achieved through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to remove the chlorine or fluorine substituents.

Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenols.

Scientific Research Applications

2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for creating more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity and affecting various biochemical pathways. The presence of chlorine, fluorine, and methoxy groups enhances its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-methylphenol: Similar structure but with a methyl group instead of a fluorine and methoxy group.

2-Chloro-5-(trifluoromethyl)phenol: Contains a trifluoromethyl group, which significantly alters its chemical properties.

5-Chloro-2-(2,4-dichlorophenoxy)phenol: Used as a bacteriostat and preservative, highlighting its antimicrobial properties.

Uniqueness

2-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol is unique due to the combination of chlorine, fluorine, and methoxy substituents, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry.